Cas no 31491-44-8 (5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID)

• Product Name: 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID
• CAS No: 31491-44-8
• MF: C₆H₃ClO₄
• MW: 174.53862118721
• CID: 4645282
• PubChem ID: 84655042
• Update Time: 2025-11-01

5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-chloro-4-formyl-
• 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID

• Inchi： 1S/C6H3ClO4/c7-5-3(2-8)1-4(11-5)6(9)10/h1-2H,(H,9,10)
• InChI Key： RBCXRGWNJJRDLH-UHFFFAOYSA-N
• SMILES： O1C(Cl)=C(C=O)C=C1C(O)=O

Additional information on 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID

Comprehensive Overview of 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID (CAS No. 31491-44-8)

5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID (CAS No. 31491-44-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique furan ring structure substituted with a chloro group, a formyl group, and a carboxylic acid, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₆H₃ClO₄, and precise structural features make it a valuable building block for designing complex molecules.

The growing interest in furan derivatives like 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID is driven by their potential applications in drug discovery and sustainable chemistry. Researchers are increasingly exploring its role in the synthesis of bioactive compounds, particularly in the development of antimicrobial and anti-inflammatory agents. The compound's formyl and carboxylic acid functional groups offer multiple reactive sites, enabling diverse chemical transformations such as condensation, esterification, and amidation reactions.

In the context of green chemistry, 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID aligns with the global shift toward eco-friendly synthetic routes. Its furan core, derived from renewable biomass resources like lignocellulose, positions it as a sustainable alternative to petroleum-based intermediates. This aspect resonates with current trends in circular economy and carbon-neutral production, topics frequently searched by environmentally conscious professionals.

From a technical perspective, the compound's physicochemical properties—such as its melting point, solubility, and stability—are critical for industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and quality. These methodologies are often queried by chemists seeking reliable characterization protocols for heterocyclic compounds.

The demand for 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID is also linked to its utility in material science. Its ability to act as a precursor for conductive polymers and functionalized nanomaterials has sparked interest in electronics and coatings industries. Searches for high-performance materials and advanced polymer synthesis often intersect with discussions about this compound.

Safety and handling of 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under common regulations, its reactive groups necessitate cautious storage away from strong oxidizers. These practical considerations are frequently addressed in forums and chemical safety databases.

In summary, 5-CHLORO-4-FORMYLFURAN-2-CARBOXYLIC ACID (CAS No. 31491-44-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceuticals to sustainable materials—make it a compound of enduring relevance. As research continues to uncover new uses, its role in addressing global challenges like drug resistance and environmental sustainability will likely expand further.